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Compound of Interest

Compound Name: 2-Methoxyethyl methacrylate

Cat. No.: B1202943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methoxyethyl Methacrylate (MEMA),

a versatile monomer with significant applications in polymer synthesis, particularly for

biomaterials and specialized coatings. This document outlines its physicochemical properties,

synthesis and polymerization methodologies, key applications, and safety information.

Core Data Summary
A compilation of the essential physicochemical and toxicological data for 2-Methoxyethyl
Methacrylate is presented below for easy reference.

Physicochemical Properties of 2-Methoxyethyl
Methacrylate
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Property Value Source(s)

CAS Number 6976-93-8 [1][2][3]

Molecular Formula C₇H₁₂O₃ [1][4]

Molecular Weight 144.17 g/mol [1][2][4]

Appearance Colorless transparent liquid [1][2]

Density
0.9933 g/mL at 20 °C; 0.993

g/mL at 25 °C
[2][3][4]

Boiling Point
175 °C (decomposition); 65 °C

at 12 mmHg
[1][2][3][4]

Vapor Pressure 22.3 Pa at 20 °C [1][3][4]

Water Solubility 31.33 g/L at 20 °C [1][4]

log Kow (Octanol-Water

Partition Coefficient)
1.3 at 23 °C [1][4]

Refractive Index (n20/D) 1.431 [2][3][4]

Flash Point 150 °F (65.6 °C) [2][3][4]

Toxicological Profile
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Endpoint Result Species Source(s)

Acute Oral Toxicity

(LD50)
>2000 mg/kg bw Rat [1]

Acute Dermal Toxicity

(LD50)

>2000 mg/kg bw (for

2-ethoxyethyl

methacrylate)

Rat [1]

Skin Irritation
Expected to be at

most slightly irritating
[1]

Eye Irritation
Causes serious eye

irritation
[5][6]

Skin Sensitization
May cause an allergic

skin reaction
[5]

Systemic Toxicity

Likely driven by the

metabolite 2-

methoxyethanol,

which has known

reproductive and

developmental

toxicity.

[1]

Synthesis and Polymerization
2-Methoxyethyl methacrylate can be synthesized through standard esterification or

transesterification processes. Its polymerization can be achieved via various methods,

including free-radical polymerization and controlled radical polymerization techniques, to

produce poly(2-methoxyethyl methacrylate) (PMEA).

Synthesis of 2-Methoxyethyl Methacrylate
A common method for the synthesis of MEMA is the esterification of methacrylic acid with 2-

methoxyethanol. Another approach is the transesterification of methyl methacrylate with 2-

methoxyethanol.

Conceptual Synthesis Workflow:
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Monomer Synthesis

Methacrylic Acid

Esterification2-Methoxyethanol

Acid Catalyst
(e.g., p-TSA)

2-Methoxyethyl Methacrylate

Water
(byproduct)

Click to download full resolution via product page

Synthesis of 2-Methoxyethyl Methacrylate via Esterification.

Polymerization of 2-Methoxyethyl Methacrylate
Poly(2-methoxyethyl methacrylate) (PMEA) is commonly synthesized via free-radical

polymerization. Controlled radical polymerization techniques such as Atom Transfer Radical

Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT)

polymerization can also be employed to achieve polymers with well-defined molecular weights

and low polydispersity.

Experimental Protocol: Free-Radical Polymerization of 2-Methoxyethyl Methacrylate
(Representative)

This protocol is based on general procedures for the free-radical polymerization of similar

methacrylate monomers.

Materials:

2-Methoxyethyl methacrylate (MEMA) (monomer)

Azobisisobutyronitrile (AIBN) (initiator)
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Anhydrous solvent (e.g., toluene, 1,4-dioxane)

Precipitating solvent (e.g., methanol, hexane)

Procedure:

1. The MEMA monomer is purified to remove any inhibitors.

2. A calculated amount of MEMA and AIBN (typically 0.1-1 mol% relative to the monomer)

are dissolved in the anhydrous solvent in a reaction flask equipped with a magnetic stirrer

and a condenser.

3. The reaction mixture is deoxygenated by bubbling with an inert gas (e.g., nitrogen or

argon) for 30-60 minutes.

4. The flask is then immersed in a preheated oil bath at a specific temperature (e.g., 60-80

°C) to initiate polymerization.

5. The polymerization is allowed to proceed for a predetermined time to achieve the desired

conversion.

6. The reaction is terminated by cooling the flask in an ice bath and exposing the mixture to

air.

7. The resulting polymer (PMEA) is isolated by precipitation in a large excess of a non-

solvent (e.g., methanol or hexane).

8. The precipitated polymer is collected by filtration, washed with the precipitating solvent,

and dried under vacuum to a constant weight.

Conceptual Polymerization Workflow:
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Free-Radical Polymerization
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Hemocompatibility Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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